2-Chloro-1-[(2S)-2-(2-cyclopentylpyrrolidine-1-carbonyl)pyrrolidin-1-yl]propan-1-one

• IUPAC Name: 2-chloro-1-[(2S)-2-(2-cyclopentylpyrrolidine-1-carbonyl)pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C17H27ClN2O2/c1-12(18)16(21)20-11-5-9-15(20)17(22)19-10-4-8-14(19)13-6-2-3-7-13/h12-15H,2-11H2,1H3/t12?,14?,15-/m0/s1
• InChI Key: DFPNDLXKSVLDQL-ZALBZXLWSA-N
• Canonical SMILES: CC(C(=O)N1CCCC1C(=O)N2CCCC2C3CCCC3)Cl
• Isomeric SMILES: CC(C(=O)N1CCC[C@H]1C(=O)N2CCCC2C3CCCC3)Cl
• Molecular Formula: C17H27ClN2O2
• Molecular Weight: 326.9 g/mol

Description

The compound “2-Chloro-1-[(2S)-2-(2-cyclopentylpyrrolidine-1-carbonyl)pyrrolidin-1-yl]propan-1-one” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The molecule also contains a cyclopentyl group, which is a cycloalkane ring with five carbon atoms. The molecule has a molecular formula of C17H27ClN2O2 and a molecular weight of 326.87.

Molecular Structure Analysis

The structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The pyrrolidine ring and the cyclopentyl group will contribute to the three-dimensionality of the molecule. The presence of the carbonyl group will introduce polarity into the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents used. The carbonyl group could undergo reactions such as nucleophilic addition or reduction. The pyrrolidine ring could potentially undergo substitution reactions.

Future Directions

The future research directions for this compound would likely depend on its biological activity. If it shows promising activity in biological assays, it could be further optimized and studied as a potential therapeutic agent.